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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

Cat. No.: B042573 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Hydroxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification and Physical Properties
2-Hydroxybenzonitrile, also known as Salicylonitrile or 2-Cyanophenol, is an organic

compound utilized as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and

dyes.[1] It is a white to light yellow or brown solid, typically in powder form.[1][2] Understanding

its fundamental properties is critical for safe handling in a laboratory setting.

Table 1: Chemical Identifiers for 2-Hydroxybenzonitrile

Identifier Value

CAS Number 611-20-1[3]

Molecular Formula C₇H₅NO[4][5]

Molecular Weight 119.12 g/mol [5]

Synonyms
Salicylonitrile, 2-Cyanophenol, o-

Hydroxybenzonitrile[1][5][6]

InChI Key CHZCERSEMVWNHL-UHFFFAOYSA-N[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b042573?utm_src=pdf-interest
https://www.benchchem.com/product/b042573?utm_src=pdf-body
https://www.benchchem.com/product/b042573?utm_src=pdf-body
https://cymitquimica.com/cas/611-20-1/
https://cymitquimica.com/cas/611-20-1/
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13606&PLANT=d__ALF
https://www.benchchem.com/product/b042573?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/141038
https://www.chembk.com/en/chem/2-Hydroxy%20benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxybenzonitrile
https://cymitquimica.com/cas/611-20-1/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxybenzonitrile
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cymitquimica.com/cas/611-20-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| EC Number | 210-259-3[7] |

Table 2: Physical and Chemical Properties of 2-Hydroxybenzonitrile

Property Value Source

Appearance
White to brown
powder/solid

[2]

Melting Point 92-95 °C [4]

Boiling Point 149 °C @ 14 mmHg [7]

Flash Point 46 °C [7]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and acetone.

[1]

| Stability | Stable under normal conditions. Incompatible with strong oxidizing agents and

strong bases. |[4] |

Hazard Identification and GHS Classification
2-Hydroxybenzonitrile is classified as a hazardous chemical and requires careful handling to

avoid adverse health effects.[6] The primary hazards are acute oral toxicity, serious eye

damage, and the potential for skin sensitization.[2][6][7]

Table 3: GHS Hazard Classification for 2-Hydroxybenzonitrile
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Hazard Class Category Hazard Statement Signal Word

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

Danger[2][6][7]

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage
Danger[2][6][7]

Skin Sensitization Sub-category 1B
H317: May cause an

allergic skin reaction
Danger[2][6][7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Warning[5][8]

| Specific Target Organ Toxicity, Single Exposure | Category 3 | H335: May cause respiratory

irritation | Warning[5][8] |

Note: The signal word "Danger" is used due to the "Serious Eye Damage" classification, which

takes precedence over "Warning".[2][6]

Experimental Protocol: Standard Operating
Procedure (SOP) for Safe Handling
This protocol outlines the necessary steps for handling 2-Hydroxybenzonitrile to minimize

exposure risk.

Engineering Controls
All weighing and handling of 2-Hydroxybenzonitrile powder must be conducted in a

certified chemical fume hood or other approved ventilated enclosure to minimize inhalation of

dust.[9][10]

Ensure that a safety shower and eyewash station are readily accessible and have been

tested within the last year.[6][11]

Required Personal Protective Equipment (PPE)
Strict adherence to PPE is mandatory.[9]
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Eye and Face Protection: Chemical safety goggles conforming to EN 166 (EU) or NIOSH

(US) standards are required.[7] A full-face shield should be used if there is a significant risk

of splashing.[9]

Skin Protection: A lab coat must be worn and fully buttoned.[10] Chemical-resistant gloves

(e.g., nitrile rubber) must be worn when handling the compound.[9] Contaminated gloves

should be changed immediately.[10]

Respiratory Protection: If working outside of a fume hood or if dust formation is likely, a

NIOSH-approved N95 dust mask or equivalent respirator is required.[9]

Handling and Storage Procedures
Handling: Avoid contact with skin, eyes, and clothing.[2][12] Avoid the formation of dust and

aerosols.[2][7] Do not eat, drink, or smoke in areas where the chemical is handled.[7][13]

Wash hands thoroughly after handling.[6][13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][12]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[4]

[6]

Waste Disposal
All waste containing 2-Hydroxybenzonitrile is classified as hazardous waste.[2]

Collect all solid waste and contaminated materials in a designated, sealed, and properly

labeled hazardous waste container.[9]

Dispose of waste in accordance with all local, state, and federal regulations.[6][12]

Emergency and First Aid Protocols
Immediate and appropriate action is crucial in the event of an exposure.

Table 4: First Aid Measures for 2-Hydroxybenzonitrile Exposure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.echemi.com/sds/2-cyanophenol-pid_Rock5774.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Dichloro_2_hydroxybenzonitrile.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Dichloro_2_hydroxybenzonitrile.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Dichloro_2_hydroxybenzonitrile.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13606&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB21535&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13606&PLANT=d__ALF
https://www.echemi.com/sds/2-cyanophenol-pid_Rock5774.html
https://www.echemi.com/sds/2-cyanophenol-pid_Rock5774.html
https://sdfine.com/media/catalog/product/attachment/56436MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sdfine.com/media/catalog/product/attachment/56436MSDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13606&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB21535&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/2-Hydroxy%20benzonitrile
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b042573?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13606&PLANT=d__ALF
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Dichloro_2_hydroxybenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21535&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b042573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with water
for at least 15 minutes.[6][7] Remove
contact lenses, if present and easy to do.
Continue rinsing.[6][7] Seek immediate
medical attention from a physician or
ophthalmologist.[6]

Skin Contact

Take off contaminated clothing immediately.[7]

Wash the affected area with plenty of soap and

water for at least 15 minutes.[6] If skin irritation

or a rash occurs, get medical advice/attention.

[6][7]

Ingestion

Rinse mouth with water.[6][7] Call a POISON

CENTER or doctor/physician immediately if you

feel unwell.[6][12] Do NOT induce vomiting.[7]

Never give anything by mouth to an

unconscious person.[7]

| Inhalation | Move the victim to fresh air.[6][7] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[7] Get medical attention if symptoms occur.[6] |

Accidental Release Measures
Minor Spill: Evacuate personnel to a safe area.[7] Ensure adequate ventilation.[7] Wearing

appropriate PPE, sweep up the spilled solid, avoiding dust formation, and place it into a

suitable, closed container for disposal.[2][6]

Major Spill: Notify appropriate emergency personnel.[14] Evacuate the area and prevent

access.[14] Clean-up should only be performed by qualified personnel equipped with

appropriate PPE, including respiratory protection.[14] Prevent spillage from entering drains

or water courses.[7][14]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO₂).[2][5][7]

Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon

monoxide, carbon dioxide, and nitrogen oxides (NOx).[2][6]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6][7]

Visualized Safety Workflow
The following diagram illustrates the standard workflow for handling 2-Hydroxybenzonitrile,

from preparation to emergency response.
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1. Preparation & Risk Assessment

2. Chemical Handling

3. Post-Procedure

4. Emergency Response

Review SDS and SOP

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash)

Weigh and Handle Compound
in Fume Hood

Perform Experiment

Segregate Hazardous Waste Spill or Exposure Occurs

 If Incident Occurs

Decontaminate Work Area

Remove PPE

Wash Hands Thoroughly

Administer First Aid
(Eyewash, Shower)

Notify Supervisor &
Seek Medical Attention

Click to download full resolution via product page

Caption: Safe handling and emergency workflow for 2-Hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 611-20-1: 2-Hydroxybenzonitrile | CymitQuimica [cymitquimica.com]

2. assets.thermofisher.cn [assets.thermofisher.cn]

3. 2-Hydroxybenzonitrile 99 611-20-1 [sigmaaldrich.com]

4. chembk.com [chembk.com]

5. 2-Hydroxybenzonitrile | C7H5NO | CID 11907 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. echemi.com [echemi.com]

8. angenechemical.com [angenechemical.com]

9. benchchem.com [benchchem.com]

10. ehs.yale.edu [ehs.yale.edu]

11. assets.thermofisher.com [assets.thermofisher.com]

12. fishersci.com [fishersci.com]

13. sdfine.com [sdfine.com]

14. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [safety and handling precautions for 2-
Hydroxybenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042573#safety-and-handling-precautions-for-2-
hydroxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b042573?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/611-20-1/
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13606&PLANT=d__ALF
https://www.sigmaaldrich.com/SG/en/product/aldrich/141038
https://www.chembk.com/en/chem/2-Hydroxy%20benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxybenzonitrile
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-cyanophenol-pid_Rock5774.html
http://angenechemical.com/sds/63555-08-8.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Dichloro_2_hydroxybenzonitrile.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15803~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2014:19:35~~4-Cyanophenol~~
https://www.fishersci.com/store/msds?partNumber=AAB21535&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sdfine.com/media/catalog/product/attachment/56436MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1137_msds.pdf
https://www.benchchem.com/product/b042573#safety-and-handling-precautions-for-2-hydroxybenzonitrile
https://www.benchchem.com/product/b042573#safety-and-handling-precautions-for-2-hydroxybenzonitrile
https://www.benchchem.com/product/b042573#safety-and-handling-precautions-for-2-hydroxybenzonitrile
https://www.benchchem.com/product/b042573#safety-and-handling-precautions-for-2-hydroxybenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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